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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Jasmine Lactone-d2, a deuterated

analog of the naturally occurring aroma compound, Jasmine Lactone. This document is

intended for researchers and professionals in drug development and related scientific fields,

offering comprehensive data, experimental protocols, and conceptual diagrams to facilitate its

use as an internal standard in quantitative analyses and to explore its potential in drug delivery

systems.

Core Compound Data: Jasmine Lactone-d2
Jasmine Lactone-d2 is a stable isotope-labeled version of (Z)-7-decen-5-olide, commonly

known as Jasmine Lactone. The deuterium labeling makes it an ideal internal standard for

mass spectrometry-based quantification of the parent compound.

It is important to note that a specific CAS number is not assigned to Jasmine Lactone-d2. It is

identified by the CAS number of the unlabeled parent compound, 25524-95-2.[1][2][3]

Table 1: Physicochemical Properties of Jasmine Lactone (Unlabeled)
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆O₂ [4]

Molecular Weight 168.23 g/mol [1]

Appearance Colorless to pale yellow liquid

Odor
Fruity, peach, apricot, creamy,

jasmine

Boiling Point 281.5 °C at 760 mmHg

Density 0.962 g/cm³

Water Solubility 5.05 g/L at 20°C

LogP 1.84

Table 2: Key Data for Jasmine Lactone-d2

Property Value/Information

CAS Number 25524-95-2 (of parent compound)

Molecular Formula C₁₀H₁₄D₂O₂

Molecular Weight 170.24 g/mol

Typical Isotopic Purity

>98% (This is a typical value for commercially

available deuterated standards and should be

confirmed with the supplier's Certificate of

Analysis)

Chemical Purity ≥95% (Typical for commercial standards)

Experimental Protocols
Synthesis of Jasmine Lactone-d2
While a specific detailed protocol for the synthesis of Jasmine Lactone-d2 is not readily

available in the public domain, a plausible synthetic route can be devised based on established
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methods for the deuteration of organic compounds and the known synthesis of jasmine

lactone. The following is a proposed experimental protocol.

Reaction Scheme:

The synthesis can be approached by the deuteration of a suitable precursor to jasmine lactone,

followed by cyclization. A common method for introducing deuterium is through the reduction of

a carbonyl group or a double bond using a deuterium source.

Materials:

(Z)-7-decenoic acid

Deuterium gas (D₂) or a deuterating agent like sodium borodeuteride (NaBD₄)

Palladium on carbon (Pd/C) catalyst (for deuterogenation)

Anhydrous solvents (e.g., tetrahydrofuran (THF), dichloromethane (DCM))

Reagents for lactonization (e.g., a mild acid catalyst)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

Preparation of Deuterated Precursor: A suitable precursor, such as a keto-acid or an

unsaturated acid, is subjected to deuteration. For instance, selective reduction of a precursor

with a triple bond at the 2,3-position of the pentenyl side chain using Lindlar's catalyst and D₂

gas would introduce two deuterium atoms.

Lactonization: The resulting deuterated hydroxy acid is then cyclized to form the δ-lactone

ring. This can be achieved by heating in the presence of a catalytic amount of a non-

nucleophilic acid, such as p-toluenesulfonic acid (p-TSA), in an inert solvent like toluene.

Purification: The crude product is purified by column chromatography on silica gel using a

gradient of ethyl acetate in hexane to yield pure Jasmine Lactone-d2.
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Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure and determine the isotopic purity.

Quantitative Analysis of Jasmine Lactone using GC-MS
with Jasmine Lactone-d2 Internal Standard
This protocol outlines a general procedure for the quantification of jasmine lactone in a

biological matrix (e.g., plasma) using gas chromatography-mass spectrometry (GC-MS) and

Jasmine Lactone-d2 as an internal standard.

Materials:

Jasmine Lactone standard

Jasmine Lactone-d2 internal standard solution of known concentration

Plasma sample

Protein precipitation solvent (e.g., ice-cold acetonitrile or methanol)

Derivatization agent (if necessary, e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide -

MSTFA)

GC-MS system with a suitable capillary column (e.g., DB-5MS)

Procedure:

Sample Preparation:

To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the Jasmine
Lactone-d2 internal standard solution.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.
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(Optional) If derivatization is required to improve volatility and chromatographic

performance, reconstitute the residue in a suitable solvent and add the derivatizing agent.

Heat as required by the derivatization protocol.

Reconstitute the final residue in a suitable solvent (e.g., hexane) for GC-MS analysis.

GC-MS Analysis:

Injector: Splitless mode, 250°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: Start at 60°C for 1 minute, ramp to 280°C at 10°C/min, and

hold for 5 minutes.

Mass Spectrometer: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for both jasmine lactone and jasmine lactone-d2. For

example, for jasmine lactone (m/z of key fragments) and for jasmine lactone-d2 (m/z of

the same fragments + 2 amu).

Data Analysis:

Integrate the peak areas of the selected ions for both the analyte and the internal

standard.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the jasmine lactone standards.

Determine the concentration of jasmine lactone in the unknown samples by interpolating

their peak area ratios on the calibration curve.

Signaling Pathways and Experimental Workflows
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Biosynthesis of Jasmine Lactone in Plants
Jasmine lactone is produced in plants, such as tea (Camellia sinensis), through the

lipoxygenase (LOX) pathway in response to stress. This pathway is initiated by the release of

unsaturated fatty acids, like linoleic acid and α-linolenic acid, from plant membranes.

Unsaturated Fatty Acids
(Linoleic Acid, α-Linolenic Acid) Lipoxygenase (LOX) Hydroperoxy Fatty Acids Peroxygenase Epoxy Fatty Acids Epoxide Hydrolase Diol Fatty Acids β-Oxidation & Cyclization Jasmine Lactone

Click to download full resolution via product page

Caption: Biosynthesis pathway of Jasmine Lactone in plants.

Workflow for Quantitative Analysis using Jasmine
Lactone-d2
The use of a deuterated internal standard is crucial for accurate quantification in complex

matrices, as it co-elutes with the analyte and experiences similar matrix effects and ionization

suppression in the mass spectrometer.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Poly(Jasmine Lactone) in Stimuli-Responsive Drug
Delivery
Recent research has demonstrated the potential of polymers derived from jasmine lactone in

the development of smart drug delivery systems. An amphiphilic block copolymer, mPEG-b-PJL

(methoxy poly(ethylene glycol)-b-poly(jasmine lactone)), can self-assemble into micelles to

encapsulate therapeutic agents. The pendant allyl groups on the poly(jasmine lactone)

backbone allow for post-polymerization functionalization, such as the attachment of drugs via

stimuli-responsive linkers (e.g., disulfide bonds that are cleaved in the reducing environment of

cancer cells).
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Self-Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Technical and Application Guide to Jasmine
Lactone-d2 for Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385006#jasmine-lactone-d2-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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